Cas no 2229410-98-2 (tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate
• CAS No: 2229410-98-2
• MF: C₁₄H₂₅N₃O₂
• MW: 267.367203474045
• CID: 6274406
• PubChem ID: 165658182
• Update Time: 2025-09-24

tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate
• 2229410-98-2
• EN300-1893426
• A1-63956

• Inchi： 1S/C14H25N3O2/c1-14(2,3)19-13(18)17-11-9-16(10-12-17)8-6-4-5-7-15/h4-6,8-12H2,1-3H3
• InChI Key： BZDGZQJXUQGVFY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCCCC#N)CC1)=O

Computed Properties

• Exact Mass: 267.19467705g/mol
• Monoisotopic Mass: 267.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.6Ų

Additional information on tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate

Tert-Butyl 4-(4-Cyanobutyl)piperazine-1-carboxylate (CAS No. 2229410-98-2): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate (CAS No. 2229410-98-2) is a versatile compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a piperazine ring, and a cyanobutyl substituent. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The synthesis of tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate typically involves several well-documented steps. One common approach is to start with piperazine, which is then alkylated with 4-bromobutyronitrile to form the corresponding piperazine derivative. The resulting product is subsequently protected with tert-butyl chloroformate to yield the final compound. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial applications.

Recent studies have highlighted the importance of tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the ability to synthesize them efficiently using tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate has significant implications for drug discovery and development.

In addition to its role in SSRI synthesis, tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate has also been explored for its potential in the development of antiviral agents. Research conducted at the University of California, San Francisco, showed that this compound can be modified to enhance its antiviral activity against a range of viral pathogens. The cyanobutyl substituent was found to play a crucial role in modulating the compound's biological activity, making it an attractive target for further optimization.

The physical properties of tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate are also noteworthy. It is a white crystalline solid with a melting point of approximately 75°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it easy to handle and purify using standard laboratory techniques.

In terms of safety and handling, tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to minimize exposure risks.

The versatility of tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate extends beyond its use as an intermediate in pharmaceutical synthesis. It has also been investigated for its potential applications in materials science. For example, researchers at the Massachusetts Institute of Technology (MIT) have explored the use of this compound as a building block for self-assembling supramolecular structures. These structures have potential applications in areas such as drug delivery systems and nanotechnology.

In conclusion, tert-butyl 4-(4-cyanobutyl)piperazine-1-carboxylate (CAS No. 2229410-98-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of pharmaceuticals and materials science. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.